Cas no 592-79-0 (1-Pentanamine,5-fluoro-)

• Product Name: 1-Pentanamine,5-fluoro-
• CAS No: 592-79-0
• MF: C₅H₁₂FN
• MW: 105.153884887695
• CID: 368195
• PubChem ID: 68966
• Update Time: 2025-05-22

1-Pentanamine,5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,5-fluoro-
• 5-FLUOROAMYLAMINE
• 5-fluoropentan-1-amine
• SCHEMBL2972851
• Pentylamine, 5-fluoro-
• DTXSID80207939
• 1-Pentanamine, 5-fluoro-
• BRN 1732301
• 1-Pentanamine, 5-fluoro- (9CI)
• 592-79-0
• AKOS006279299
• EN300-643585
• 5-Fluoropentylamine

• Inchi： 1S/C5H12FN/c6-4-2-1-3-5-7/h1-5,7H2
• InChI Key： KOLZZKRWBHRCBJ-UHFFFAOYSA-N
• SMILES： FCCCCCN

Computed Properties

• Exact Mass: 105.09546
• Monoisotopic Mass: 105.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 0.7

Experimental Properties

• Density: 0.8646 (estimate)
• Boiling Point: 123.4°Cat760mmHg
• Flash Point: 31.1°C
• Refractive Index: 1.396
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-Pentanamine,5-fluoro-

Comprehensive Overview of 1-Pentanamine,5-fluoro- (CAS No. 592-79-0): Properties, Applications, and Industry Insights

1-Pentanamine,5-fluoro- (CAS No. 592-79-0) is a fluorinated organic compound belonging to the class of primary amines. Its molecular structure features a five-carbon chain with a fluorine atom substituted at the terminal position, making it a subject of interest in pharmaceutical and agrochemical research. The compound's unique properties, such as its polarity and reactivity, have spurred investigations into its potential as a building block for specialty chemicals. Researchers are particularly drawn to its ability to modulate biological activity, a trait increasingly sought after in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-Pentanamine,5-fluoro- has surged due to their role in developing bioactive molecules. The "fluorine effect"—a phenomenon where fluorine substitution enhances metabolic stability and binding affinity—has become a hot topic in medicinal chemistry. This aligns with frequent search queries such as "fluorine in drug design" and "fluoroamines applications," reflecting growing industry curiosity. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, addressing another common user question: "How to analyze fluorinated amines?"

The synthesis of 1-Pentanamine,5-fluoro- typically involves nucleophilic substitution or reductive amination protocols, topics frequently searched in academic forums. Its logP value (measuring lipophilicity) and pKa (acidity constant) are critical parameters for formulators, as evidenced by search trends around "amine physicochemical properties." Environmental considerations also drive interest; studies on its biodegradation pathways cater to queries like "green chemistry fluorinated compounds," highlighting the industry's shift toward sustainable practices.

From an industrial perspective, 592-79-0 serves as an intermediate in synthesizing liquid crystals and ionic liquids—areas gaining traction in energy storage and display technologies. This connects with trending searches on "advanced material precursors." Regulatory databases indicate compliance with major chemical inventories (e.g., TSCA, EINECS), a key concern for exporters, as seen in queries like "CAS 592-79-0 regulatory status." Proper storage recommendations (under inert atmosphere) and handling precautions are frequently discussed in safety data sheets, addressing the "amine compound stability" search niche.

Emerging applications in PET radiopharmaceuticals (where fluorine-18 isotopes are used) have further elevated the relevance of fluorinated amines like 1-Pentanamine,5-fluoro-. This intersects with the booming interest in "molecular imaging probes" and "theranostic agents." Patent analyses reveal its utility in catalysts for asymmetric synthesis—a response to the search trend "chiral amine catalysts." As the fine chemicals market grows (projected CAGR of 6.2% by 2028), compounds with precise functionalization, such as this 5-fluoro derivative, are poised for expanded utilization across R&D sectors.